2-(Dichloromethyl)-8-(trifluoromethyl)-4H-3,1-benzoxazin-4-one

• CAS No.: 80777-35-1
• Molecular Formula: C10H4Cl2F3NO2
• Molecular Weight: 298.04 g/mol
• IUPAC Name: 2-(dichloromethyl)-8-(trifluoromethyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C10H4Cl2F3NO2/c11-7(12)8-16-6-4(9(17)18-8)2-1-3-5(6)10(13,14)15/h1-3,7H
• InChI Key: LMEYLABQMVVUPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C(F)(F)F)N=C(OC2=O)C(Cl)Cl

Description

2-(Dichloromethyl)-8-(trifluoromethyl)-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C10H4Cl2F3NO2 and its molecular weight is 298.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 17.44 g of 2-amino-3-trifluoromethylbenzoic acid prepared by the process of J. Med. Chem., Vol. 16 (2) (1973), p. 101-106 and 34.63 g of dichloroacetyl chloride was progressively heated with stirring and at about 50° C., a hardening of the mass with rapid gas evolution of regular hydrogen chloride occured for one hour. Towards 100° C., one observed a fluidization of the reaction mixture, an intensification of hydrogen chloride evolution and an increase in the temperature of 127° C. The heating was continued until hydrogen chloride evolution ceased to obtain a brown solution which was cooled in an ice bath with stirring. The mixture was vacuum filtered and the product was empasted with ether, then with methanol and was washed with methanol to obtain 23.82 g of 2-dichloromethyl-8-trifluoromethyl-4H-3,1-benzoxazine-4-one melting at 179° C.